Cas no 1214352-12-1 (2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine)

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine is a halogenated pyridine derivative with a highly substituted aromatic structure. Its key features include the presence of bromine and fluorine substituents, which enhance reactivity in cross-coupling reactions and other synthetic transformations. The electron-withdrawing nature of the fluorine atoms and the 4-fluorophenyl groups contributes to its utility in the development of pharmaceuticals, agrochemicals, and advanced materials. The bromine moiety serves as a versatile functional handle for further derivatization via metal-catalyzed reactions. This compound is particularly valuable in medicinal chemistry for constructing complex heterocyclic scaffolds due to its stability and selectivity in synthetic pathways.

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine structure

1214352-12-1 structure

Product Name:2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

CAS No:1214352-12-1

MF:C₁₇H₈BrF₄N

MW:382.149737358093

CID:4927603

Update Time:2025-10-29

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine
- 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine
- Inchi： 1S/C17H8BrF4N/c18-17-15(22)13(9-1-5-11(19)6-2-9)14(21)16(23-17)10-3-7-12(20)8-4-10/h1-8H
- InChI Key： HUNHVMVXEUNWIC-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(C(C2C=CC(=CC=2)F)=N1)F)C1C=CC(=CC=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 383
XLogP3: 5.6
Topological Polar Surface Area: 12.9

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022546-250mg	2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine	1214352-12-1	97%	250mg	$659.60	2023-09-04
Alichem	A023022546-500mg	2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine	1214352-12-1	97%	500mg	$1048.60	2023-09-04
Alichem	A023022546-1g	2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine	1214352-12-1	97%	1g	$1646.40	2023-09-04

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

The compound 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine (CAS No: 1214352-12-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine and fluorine atoms at specific positions, as well as two 4-fluorophenyl groups attached to the ring. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound in research and development.

The synthesis of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine involves a series of carefully controlled reactions that require expertise in organic chemistry. The process typically begins with the preparation of the pyridine ring system, followed by the introduction of substituents at specific positions through electrophilic substitution or other advanced techniques. The use of fluorine and bromine as substituents is strategic, as these elements contribute to the molecule's stability, reactivity, and electronic properties.

Recent studies have highlighted the potential of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine in the field of materials science, particularly in the development of advanced materials for electronic applications. Researchers have explored its role in the synthesis of novel polymers and hybrid materials that exhibit enhanced electrical conductivity and thermal stability. These properties make it a promising candidate for use in next-generation electronic devices and sensors.

In addition to its applications in materials science, 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine has also been investigated for its potential in medicinal chemistry. The compound's unique structure allows for interactions with biological systems that could lead to the development of new therapeutic agents. For instance, studies have shown that this compound exhibits selective binding to certain proteins and enzymes, suggesting its potential as a lead compound in drug discovery.

The structural complexity of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine also makes it an interesting subject for theoretical and computational studies. Researchers have employed advanced computational methods to model its electronic structure and predict its reactivity under various conditions. These studies have provided valuable insights into the molecule's behavior in different chemical environments and have guided further experimental work.

From an environmental perspective, the synthesis and application of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine are being carefully evaluated to ensure sustainability and minimize ecological impact. Efforts are underway to develop greener synthesis routes that reduce waste and energy consumption while maintaining the high quality of the final product.

In conclusion, 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine (CAS No: 1214352-12-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to attract significant research interest, driving innovation in both academic and industrial settings.